Cas no 952443-93-5 (trans-Tert-butyl 3-(((benzyloxy)carbonyl)amino)-4-hydroxypyrrolidine-1-carboxylate)
trans-Tert-butyl 3-(((benzyloxy)carbonyl)amino)-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- trans-tert-butyl 3-(((benzyloxy)carbonyl)amino)-4-hydroxypyrrolidine-1-carboxylate
- t-butyl (3R,4R)-3-benzyloxycarbonylamino-4-hydroxypyrrolidine-1-carboxylate
- (3R,4R)-tert-butyl 3-(benzyloxycarbonylamino)-4-hydroxypyrrolidine-1-carboxylate
- tert-Butyl (3R,4R)-3-hydroxy-4-(phenylmethoxycarbonylamino)pyrrolidine-1-carboxylate
- TERT-BUTYL (3R,4R)-3-{[(BENZYLOXY)CARBONYL]AMINO}-4-HYDROXYPYRROLIDINE-1-CA
- trans-Tert-butyl 3-(((benzyloxy)carbonyl)amino)-4-hydroxypyrrolidine-1-carboxylate
-
- Inchi: 1S/C17H24N2O5/c1-17(2,3)24-16(22)19-9-13(14(20)10-19)18-15(21)23-11-12-7-5-4-6-8-12/h4-8,13-14,20H,9-11H2,1-3H3,(H,18,21)/t13-,14-/m1/s1
- InChI Key: QBBSDMSNGMRKCQ-ZIAGYGMSSA-N
- SMILES: O[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1NC(=O)OCC1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 443
- XLogP3: 1.5
- Topological Polar Surface Area: 88.1
trans-Tert-butyl 3-(((benzyloxy)carbonyl)amino)-4-hydroxypyrrolidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM530777-1g |
trans-tert-butyl 3-(((benzyloxy)carbonyl)amino)-4-hydroxypyrrolidine-1-carboxylate |
952443-93-5 | 97% | 1g |
$1105 | 2023-01-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1109778-100mg |
tert-Butyl (3R,4R)-3-hydroxy-4-(phenylmethoxycarbonylamino)pyrrolidine-1-carboxylate |
952443-93-5 | 97% | 100mg |
¥2863.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1109778-250mg |
tert-Butyl (3R,4R)-3-hydroxy-4-(phenylmethoxycarbonylamino)pyrrolidine-1-carboxylate |
952443-93-5 | 97% | 250mg |
¥5967.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1109778-1g |
tert-Butyl (3R,4R)-3-hydroxy-4-(phenylmethoxycarbonylamino)pyrrolidine-1-carboxylate |
952443-93-5 | 97% | 1g |
¥11925.00 | 2024-04-24 |
trans-Tert-butyl 3-(((benzyloxy)carbonyl)amino)-4-hydroxypyrrolidine-1-carboxylate Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on trans-Tert-butyl 3-(((benzyloxy)carbonyl)amino)-4-hydroxypyrrolidine-1-carboxylate
Introduction to trans-Tert-butyl 3-(((benzyloxy)carbonyl)amino)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 952443-93-5)
trans-Tert-butyl 3-(((benzyloxy)carbonyl)amino)-4-hydroxypyrrolidine-1-carboxylate, identified by the CAS number 952443-93-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules known for their versatile applications in drug development, particularly in the synthesis of active pharmaceutical ingredients (APIs) and intermediates. The unique structural features of this compound, including its pyrrolidine core and various functional groups, make it a valuable building block for designing novel therapeutic agents.
The molecular structure of trans-Tert-butyl 3-(((benzyloxy)carbonyl)amino)-4-hydroxypyrrolidine-1-carboxylate incorporates several key functional groups that contribute to its reactivity and utility. The presence of a tert-butyl group provides steric hindrance, which can influence the conformation and binding properties of the molecule. Additionally, the benzyloxy carbonyl group serves as a protecting group for amino acids during peptide synthesis, while the hydroxypyrrolidine moiety introduces hydrophilicity, enhancing solubility in aqueous environments. These features make it an attractive candidate for further derivatization and application in medicinal chemistry.
In recent years, there has been growing interest in the development of novel compounds with potential therapeutic benefits. The trans-Tert-butyl 3-(((benzyloxy)carbonyl)amino)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 952443-93-5) has been studied for its role in the synthesis of peptidomimetics and other bioactive molecules. Peptidomimetics are designed to mimic the biological activity of natural peptides while avoiding their limitations, such as poor stability and rapid degradation. The pyrrolidine ring in this compound provides a scaffold that can be modified to create molecules with enhanced pharmacokinetic properties.
One of the most compelling aspects of trans-Tert-butyl 3-(((benzyloxy)carbonyl)amino)-4-hydroxypyrrolidine-1-carboxylate is its potential application in the development of targeted therapies. The hydroxypyrrolidine group can be used to link different pharmacophores together, creating multifunctional molecules that can interact with multiple targets simultaneously. This approach has shown promise in the treatment of complex diseases such as cancer, where combination therapies are often necessary to achieve optimal outcomes. The tert-butyl group, on the other hand, can be used to stabilize reactive intermediates during synthesis, ensuring high yields and purity.
The benzyloxy carbonyl group is particularly important in peptide chemistry, where it serves as a protecting group for amino acids during solid-phase peptide synthesis (SPPS). This protection allows for selective modification of other functional groups on the peptide backbone without affecting sensitive sites. Once the desired sequence is assembled, the protecting groups can be removed under mild conditions, yielding the final peptide product. The use of trans-Tert-butyl 3-(((benzyloxy)carbonyl)amino)-4-hydroxypyrrolidine-1-carboxylate as an intermediate has streamlined this process, making it more efficient and scalable.
Recent advancements in computational chemistry have also highlighted the importance of trans-Tert-butyl 3-(((benzyloxy)carbonyl)amino)-4-hydroxypyrrolidine-1-carboxylate in drug design. Molecular modeling studies have shown that this compound can interact with biological targets through multiple binding modes, providing opportunities for designing drugs with enhanced binding affinity and selectivity. These studies have been instrumental in identifying novel lead compounds for further optimization.
The synthesis of trans-Tert-butyl 3-(((benzyloxy)carbonyl)amino)-4-hydroxypyrrolidine-1-carboxylate involves a series of well-established organic reactions, including condensation, cyclization, and functional group transformations. The tert-butyl group is typically introduced via alkylation reactions, while the benzyloxy carbonyl group is added through esterification or amidation reactions. The hydroxypyrrolidine ring is formed through intramolecular cyclization reactions, often catalyzed by acidic or basic conditions.
The purity and quality of trans-Tert-butyl 3-(((benzyloxy)carbonyl)amino)-4-hydroxypyrrolidine-1-carboxylate are crucial for its applications in pharmaceutical research. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly used techniques to analyze its chemical structure and confirm its identity. These analytical methods ensure that the compound meets stringent quality standards before it is used in further synthetic or biological studies.
The versatility of trans-Tert-butyl 3-(((benzyloxy)carbonyl)amino)-4-hydroxypyrrolidine-1-carboxylate extends beyond its role as an intermediate in drug synthesis. It has also been explored as a chiral building block for creating enantiomerically pure compounds. Chiral drugs are essential in modern medicine because they often exhibit different biological activities depending on their stereochemistry. By leveraging the chiral center present in this compound, researchers can develop drugs with improved efficacy and reduced side effects.
In conclusion, trans-Tert-butyl 3-(((benzyloxy)carbonyl)amino)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 952443-93-5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an invaluable tool for designing novel therapeutic agents, particularly those targeting complex diseases like cancer and neurodegenerative disorders. As computational chemistry and synthetic methodologies continue to advance, the applications of this compound are expected to expand even further, contributing to the discovery of new drugs that improve human health.
952443-93-5 (trans-Tert-butyl 3-(((benzyloxy)carbonyl)amino)-4-hydroxypyrrolidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)